Cas no 1806774-96-8 (3-(Difluoromethyl)-2-nitro-5-(trifluoromethoxy)pyridine-4-sulfonyl chloride)

• Product Name: 3-(Difluoromethyl)-2-nitro-5-(trifluoromethoxy)pyridine-4-sulfonyl chloride
• CAS No: 1806774-96-8
• MF: C₇H₂ClF₅N₂O₅S
• MW: 356.611196994781
• CID: 4843713
• Update Time: 2025-05-25

3-(Difluoromethyl)-2-nitro-5-(trifluoromethoxy)pyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-nitro-5-(trifluoromethoxy)pyridine-4-sulfonyl chloride

• Inchi： 1S/C7H2ClF5N2O5S/c8-21(18,19)4-2(20-7(11,12)13)1-14-6(15(16)17)3(4)5(9)10/h1,5H
• InChI Key： FKUDDCUVRAKHTO-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CN=C(C=1C(F)F)[N+](=O)[O-])OC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 489
• XLogP3: 2.8
• Topological Polar Surface Area: 111

Additional information on 3-(Difluoromethyl)-2-nitro-5-(trifluoromethoxy)pyridine-4-sulfonyl chloride

Comprehensive Analysis of 3-(Difluoromethyl)-2-nitro-5-(trifluoromethoxy)pyridine-4-sulfonyl chloride (CAS No. 1806774-96-8)

The compound 3-(Difluoromethyl)-2-nitro-5-(trifluoromethoxy)pyridine-4-sulfonyl chloride (CAS No. 1806774-96-8) is a highly specialized sulfonyl chloride derivative with significant applications in agrochemical and pharmaceutical research. Its unique molecular structure, featuring a difluoromethyl group, a nitro substituent, and a trifluoromethoxy moiety, makes it a valuable intermediate for synthesizing advanced functional materials. Researchers and industry professionals frequently search for pyridine-based sulfonyl chlorides due to their versatility in cross-coupling reactions and role in developing novel bioactive compounds.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced stability, bioavailability, and metabolic resistance. The presence of both difluoromethyl and trifluoromethoxy groups in this compound aligns with the growing trend of incorporating fluorine atoms into agrochemicals to improve pest control efficacy. Searches for "fluorinated agrochemical intermediates" or "nitropyridine sulfonyl chlorides" often highlight this compound's relevance in modern crop protection strategies.

The sulfonyl chloride functional group in CAS No. 1806774-96-8 enables nucleophilic substitution reactions, making it a key building block for sulfonamide synthesis. This property is particularly valuable in pharmaceutical R&D, where sulfonamides are explored for their antimicrobial and anti-inflammatory potential. Queries like "sulfonyl chloride applications in drug discovery" reflect the compound's importance in medicinal chemistry. Additionally, its nitro group offers opportunities for further functionalization, such as reduction to amines or conversion to heterocycles.

From a synthetic chemistry perspective, the compound's electron-withdrawing substituents influence its reactivity in aromatic substitution reactions. Researchers investigating "ortho/para-directing effects in pyridines" or "nitro group reactivity" may find this molecule particularly instructive. Its stability under various conditions also makes it suitable for high-throughput screening libraries, a topic frequently searched in combinatorial chemistry forums.

Environmental and regulatory considerations are increasingly shaping the development of halogenated compounds. The trifluoromethoxy group in this molecule is often studied for its balance between lipophilicity and degradability, addressing queries like "eco-friendly fluorinated agrochemicals". Analytical methods for characterizing such compounds, including HPLC-MS and 19F-NMR, are also common search terms among quality control specialists.

In material science, the π-deficient pyridine core of this sulfonyl chloride facilitates its use in designing electron-transport materials for organic electronics. Searches for "nitropyridine-based semiconductors" or "fluorinated aromatic building blocks" underscore its potential beyond life sciences. The compound's crystalline properties and solubility parameters are frequently optimized for specific applications, making "pyridine derivative crystallization" another relevant search topic.

Supply chain dynamics for such specialized chemicals often prompt searches for "CAS 1806774-96-8 suppliers" or "custom synthesis of fluoropyridines". The compound's shelf stability and storage requirements (typically under inert atmosphere) are practical concerns for industrial users. Recent publications on scalable synthetic routes for similar structures indicate growing commercial interest in this chemical space.

Patent literature reveals innovative applications of this sulfonyl chloride intermediate in developing next-generation herbicides and fungicides, responding to global demands for sustainable agriculture. The difluoromethyl group specifically contributes to improved translocation in plant systems, a feature often searched in "systemic pesticide design" contexts. Its role in creating protoporphyrinogen oxidase (PPO) inhibitors is another active research area.

For analytical chemists, method development for detecting trace amounts of this compound in environmental samples relates to searches for "fluorinated pesticide residue analysis". The distinctive 19F-NMR chemical shifts of its multiple fluorine atoms provide diagnostic fingerprints, while its UV absorption characteristics enable sensitive HPLC detection - topics frequently discussed in spectroscopy forums.

In conclusion, 3-(Difluoromethyl)-2-nitro-5-(trifluoromethoxy)pyridine-4-sulfonyl chloride represents a multifaceted tool for modern chemical research. Its structural features address numerous contemporary challenges, from green chemistry to precision agriculture, explaining its prominence in scientific literature and commercial inquiries. As fluorine chemistry continues to evolve, this compound's applications will likely expand into emerging fields like PET radiopharmaceuticals and functional coatings.